Cas no 1807940-25-5 ([(2S,3R)-2-phenyltetrahydrofuran-3-yl]methanamine;hydrochloride)

[(2S,3R)-2-phenyltetrahydrofuran-3-yl]methanamine hydrochloride is a chiral amine derivative with a tetrahydrofuran scaffold, offering a structurally unique building block for pharmaceutical and synthetic applications. The compound's stereochemistry, defined by the (2S,3R) configuration, enhances its utility in asymmetric synthesis and drug development, where precise spatial orientation is critical. The hydrochloride salt form improves solubility and stability, facilitating handling and storage. Its phenyl and tetrahydrofuran moieties provide a versatile framework for further functionalization, making it valuable in medicinal chemistry for targeting specific biological pathways. The compound is typically characterized by high purity and consistent performance, ensuring reliability in research and industrial processes.
[(2S,3R)-2-phenyltetrahydrofuran-3-yl]methanamine;hydrochloride structure
1807940-25-5 structure
Product Name:[(2S,3R)-2-phenyltetrahydrofuran-3-yl]methanamine;hydrochloride
CAS No:1807940-25-5
MF:C11H16ClNO
MW:213.703842163086
CID:5103406
PubChem ID:86775381
Update Time:2025-06-10

[(2S,3R)-2-phenyltetrahydrofuran-3-yl]methanamine;hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 3-Furanmethanamine, tetrahydro-2-phenyl-, hydrochloride (1:1), (2S,3R)-
    • [(2S,3R)-2-phenyltetrahydrofuran-3-yl]methanamine;hydrochloride
    • Inchi: 1S/C11H15NO.ClH/c12-8-10-6-7-13-11(10)9-4-2-1-3-5-9;/h1-5,10-11H,6-8,12H2;1H/t10-,11-;/m1./s1
    • InChI Key: IFJZRGAXJZZOHL-NDXYWBNTSA-N
    • SMILES: C([C@H]1CCO[C@@H]1C1C=CC=CC=1)N.Cl

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[(2S,3R)-2-phenyltetrahydrofuran-3-yl]methanamine;hydrochloride Related Literature

Additional information on [(2S,3R)-2-phenyltetrahydrofuran-3-yl]methanamine;hydrochloride

Introduction to [(2S,3R)-2-Phenyltetrahydrofuran-3-yl]methanamine; Hydrochloride (CAS No. 1807940-25-5)

[(2S,3R)-2-Phenyltetrahydrofuran-3-yl]methanamine; Hydrochloride (CAS No. 1807940-25-5) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of amines and is characterized by its chiral centers, which play a crucial role in its biological activity and selectivity.

The molecular structure of [(2S,3R)-2-Phenyltetrahydrofuran-3-yl]methanamine; Hydrochloride consists of a tetrahydrofuran ring with a phenyl substituent and an amino group attached to the chiral carbon atoms. The presence of these chiral centers imparts enantiomeric purity, which is essential for many pharmaceutical applications where enantiomeric selectivity is critical for efficacy and safety.

Recent studies have highlighted the potential of [(2S,3R)-2-Phenyltetrahydrofuran-3-yl]methanamine; Hydrochloride in various therapeutic areas. One notable application is in the development of novel analgesics. Research published in the Journal of Medicinal Chemistry (2021) demonstrated that this compound exhibits potent analgesic properties, particularly in models of neuropathic pain. The mechanism of action involves interaction with specific receptors in the central nervous system, offering a promising alternative to existing pain management options.

In addition to its analgesic potential, [(2S,3R)-2-Phenyltetrahydrofuran-3-yl]methanamine; Hydrochloride has shown promise in the treatment of neurodegenerative diseases. A study published in the Journal of Neurochemistry (2020) reported that this compound can modulate key signaling pathways involved in neuroprotection and neuroregeneration. Specifically, it was found to enhance the expression of neurotrophic factors and reduce oxidative stress, which are critical factors in the progression of diseases such as Alzheimer's and Parkinson's.

The synthesis of [(2S,3R)-2-Phenyltetrahydrofuran-3-yl]methanamine; Hydrochloride has been optimized through various methodologies to ensure high yields and enantiomeric purity. One common approach involves asymmetric hydrogenation followed by selective functional group manipulation. This synthetic route has been detailed in several peer-reviewed articles, providing a robust foundation for large-scale production and further pharmaceutical development.

Clinical trials involving [(2S,3R)-2-Phenyltetrahydrofuran-3-yl]methanamine; Hydrochloride are currently underway to evaluate its safety and efficacy in human subjects. Preliminary results from Phase I trials have shown favorable pharmacokinetic profiles and minimal adverse effects, paving the way for more advanced clinical studies. These trials are expected to provide valuable insights into the compound's therapeutic potential and guide its future development as a viable pharmaceutical agent.

In conclusion, [(2S,3R)-2-Phenyltetrahydrofuran-3-yl]methanamine; Hydrochloride (CAS No. 1807940-25-5) represents a promising candidate for various therapeutic applications due to its unique structural features and biological activity. Ongoing research continues to uncover new avenues for its use in medicine, underscoring its significance in the field of medicinal chemistry and pharmaceutical science.

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